3-chloro-2,4,5-trifluoroaniline hydrobromide
Description
3-chloro-2,4,5-trifluoroaniline hydrobromide is a chemical compound with the molecular formula C6H4BrClF3N . It is a derivative of aniline, which is a building block often used in organic synthesis . The compound contains three fluorine atoms at the 2, 4, and 5 positions, and a chlorine atom at the 3 position .
Safety and Hazards
The safety data sheet for 2,3,4-Trifluoroaniline, a related compound, indicates that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as having flammable liquids, acute oral toxicity, acute dermal toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the central nervous system (CNS) being the target organ .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-2,4,5-trifluoroaniline hydrobromide involves the reaction of 3-chloro-2,4,5-trifluoroaniline with hydrobromic acid.", "Starting Materials": [ "3-chloro-2,4,5-trifluoroaniline", "Hydrobromic acid" ], "Reaction": [ "To a solution of 3-chloro-2,4,5-trifluoroaniline in water, hydrobromic acid is added dropwise with stirring.", "The resulting mixture is heated to reflux for several hours.", "The reaction mixture is then cooled and the solid product is collected by filtration.", "The product is washed with water and dried to yield 3-chloro-2,4,5-trifluoroaniline hydrobromide." ] } | |
CAS RN |
2751615-64-0 |
Molecular Formula |
C6H4BrClF3N |
Molecular Weight |
262.5 |
Purity |
95 |
Origin of Product |
United States |
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